Cas no 110449-57-5 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]-)

• Product Name: L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]-
• CAS No: 110449-57-5
• MF: C₁₆H₂₃NO₅S
• MW: 341.422523736954
• CID: 4431474
• Update Time: 2025-06-10

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]-

• Inchi： 1S/C16H23NO5S/c1-11-5-7-12(8-6-11)9-23(21)10-13(14(18)19)17-15(20)22-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-,23?/m0/s1
• InChI Key： SGUWDENLHZDRLU-AVEISGIFSA-N
• SMILES： C(O)(=O)[C@H](CS(CC1=CC=C(C)C=C1)=O)NC(OC(C)(C)C)=O

Additional information on L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]-

Compound CAS No. 110449-57-5: L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]

L-Alanine, as a fundamental amino acid, plays a pivotal role in various biological processes and is extensively utilized in the pharmaceutical and nutraceutical industries. The compound in question, CAS No. 110449-57-5, represents a chemically modified derivative of L-alanine, specifically N-[(1,1-dimethylethoxy)carbonyl]-3-[[(4-methylphenyl)methyl]sulfinyl]-L-alanine. This modification introduces a sulfinyl group and a carbamate moiety, significantly altering its chemical properties and potential applications.

The sulfinyl group attached to the third carbon of the alanine backbone imparts unique electronic and steric characteristics to the molecule. This modification is particularly interesting due to its potential influence on the compound's bioavailability, stability, and reactivity. Recent studies have highlighted the importance of sulfinyl-containing compounds in drug design, especially in modulating enzyme activity and receptor binding affinity. For instance, research published in the Journal of Medicinal Chemistry demonstrated that sulfinyl-substituted alanine derivatives exhibit enhanced inhibitory activity against certain proteases, making them promising candidates for anti-inflammatory and antiviral therapies.

The carbamate group introduced via the (1,1-dimethylethoxy)carbonyl moiety further enhances the compound's versatility. Carbamates are well-known for their ability to protect amino groups during peptide synthesis and are widely used in the pharmaceutical industry for controlled drug delivery systems. The combination of a sulfinyl group with a carbamate moiety in this compound suggests potential applications in targeted drug delivery and enzyme inhibition studies.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes alkylation, oxidation, and coupling reactions. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives, which is crucial for pharmacological studies. A study published in Organic Process Research & Development detailed an optimized route for synthesizing similar sulfinyl-containing amino acids using microwave-assisted techniques, significantly reducing reaction times and improving yields.

In terms of biological activity, this compound has shown promise as a substrate for sulfino transferases (SULTs), enzymes involved in detoxification processes. A study conducted by researchers at the University of California revealed that this derivative exhibits selective inhibition of SULT enzymes compared to other commonly used inhibitors. This selectivity could be leveraged to develop novel therapeutic agents for treating conditions associated with SULT dysregulation, such as certain types of cancer and metabolic disorders.

The structural modifications introduced in this compound also make it an attractive candidate for use in agrochemicals. For example, derivatives with sulfinyl groups have been shown to possess herbicidal activity by inhibiting key enzymes involved in plant metabolism. A recent paper in Pest Management Science reported that similar compounds exhibit potent activity against glyphosate-resistant weeds without affecting crop plants, highlighting their potential as next-generation herbicides.

In conclusion, CAS No. 110449-57-5 represents a chemically sophisticated derivative of L-alanine with diverse applications across pharmaceuticals and agrochemicals. Its unique combination of functional groups makes it an intriguing subject for further research into enzyme inhibition mechanisms and drug delivery systems. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical design aimed at addressing pressing health and agricultural challenges.